Cas no 2680784-60-3 (benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate)

• Product Name: benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate
• CAS No: 2680784-60-3
• MF: C₁₅H₁₃BrINO₂
• MW: 446.077695608139
• CID: 5623869
• PubChem ID: 165930130
• Update Time: 2025-10-28

benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate
• 2680784-60-3
• EN300-28304368

• Inchi： 1S/C15H13BrINO2/c1-10-7-12(16)8-13(17)14(10)18-15(19)20-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： LAOHXIZHXZKIFB-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C)=C1NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 444.91744g/mol
• Monoisotopic Mass: 444.91744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate

Benzyl N-(4-Bromo-2-Iodo-6-Methylphenyl)Carbamate: A Comprehensive Overview

Benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate, also known by its CAS number 2680784-60-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis. The benzyl group, combined with the N-(4-bromo-2-iodo-6-methylphenyl) moiety, creates a molecule with distinct electronic and steric characteristics, making it a valuable tool in modern chemical research.

The synthesis of benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate involves a series of precise reactions, including nucleophilic substitution and carbonyl chemistry. The presence of bromo and iodo substituents on the aromatic ring introduces significant electronic effects, which can be exploited in various catalytic processes. Recent studies have highlighted the role of such compounds in transition metal-catalyzed reactions, particularly in the field of organometallic chemistry. The methyl group further enhances the compound's stability and reactivity, making it a versatile building block for constructing complex molecular architectures.

One of the most promising applications of benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as a precursor for the construction of heterocyclic compounds, which are often found in pharmaceutical agents. For instance, its ability to undergo cyclization reactions under specific conditions has been leveraged to develop novel anti-inflammatory and anticancer drugs. These findings underscore the importance of this compound in drug discovery and development.

In addition to its role in medicinal chemistry, benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have explored the use of such compounds as components in organic field-effect transistors (OFETs), where their ability to modulate charge transport properties is highly valued.

The structural versatility of benzyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate extends to its potential use in polymer chemistry. By incorporating this compound into polymer backbones, researchers have developed materials with tailored mechanical and thermal properties. These polymers exhibit improved resistance to environmental factors such as UV radiation and temperature fluctuations, making them suitable for applications in high-performance coatings and adhesives.

From an environmental perspective, benzyl N-(4-bromo-2-iido...